(R)-Phenyl(pentafluorophenyl)methanol

• IUPAC Name: (R)-(2,3,4,5,6-pentafluorophenyl)-phenylmethanol
• InChI: InChI=1S/C13H7F5O/c14-8-7(9(15)11(17)12(18)10(8)16)13(19)6-4-2-1-3-5-6/h1-5,13,19H/t13-/m1/s1
• InChI Key: PMIIFKURPQGSMI-CYBMUJFWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=C(C(=C(C(=C2F)F)F)F)F)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](C2=C(C(=C(C(=C2F)F)F)F)F)O
• Molecular Formula: C13H7F5O
• Molecular Weight: 274.19 g/mol

Description

“®-Phenyl(pentafluorophenyl)methanol” is a compound that contains a phenyl group and a pentafluorophenyl group attached to a methanol molecule. Pentafluorophenol, a component of this compound, is used in the preparation of pentafluorophenyl esters for peptide synthesis and vulcanized polymers.

Scientific Research Applications

Solubility Enhancement in Alcohols

(R)-Phenyl(pentafluorophenyl)methanol's derivative, pentafluorophenyl-capped CdS microcrystallites, shows enhanced solubility in alcohols like methanol and ethanol. This is a notable improvement over similarly prepared phenyl-capped CdS microcrystallites, which are insoluble in alcohols. This enhancement is attributed to the capping with perfluorinated phenyl groups (Ogata et al., 1992).

Selective Reduction of Ketones

The compound has been used in studies involving hydrophobic borohydrides, including those carrying phenyl and pentafluorophenyl groups. These studies focus on the reduction of ketones in different solvents, revealing insights into hydrophobic packing and special interactions of the pentafluorophenyl group with aryl rings (Biscoe & Breslow, 2003).

Crystal Structure Analysis

Mathematical simulation and X-ray diffraction investigation of crystals related to (R)-Phenyl(pentafluorophenyl)methanol derivatives have provided insights into molecular packings. This research assists in understanding the crystal structure and solving them from X-ray diffraction data (Maleev et al., 2006).

Chromatographic Applications

The compound has been studied in the context of supercritical fluid chromatography (SFC). Its pentafluorophenyl-bonded phases show different retention and separation characteristics, which are essential for understanding the retention mechanisms in chromatographic systems (West et al., 2015).

Enantioselective Catalysis

(R)-Phenyl(pentafluorophenyl)methanol and its derivatives have been utilized in enantioselective catalysis, such as in the epoxidation of α,β-enones and the asymmetric bioreduction of bulky ketones. These processes are critical for the production of enantiomerically pure compounds, important in various chemical syntheses (Lu et al., 2008), (Roy et al., 2001).

Metal-Organic Frameworks and Catalysis

The use of pentafluorophenyl derivatives in metal-organic frameworks and catalysis has been explored, where these compounds are used to stabilize metal complexes or act as catalysts in various chemical reactions. This has applications in fields like organic synthesis and materials science (Deck & Fronczek, 2000).